Electron-Withdrawing Capacity: pKa Comparison of the 3,4,5-Trifluoro Core vs. Non-Fluorinated Baseline
The 3,4,5-trifluorophenyl group significantly reduces the basicity of the primary amine nitrogen compared to non-fluorinated benzylamine. The pKa of the closely related core structure, 3,4,5-trifluorobenzylamine, is predicted to be 8.49 ± 0.10 . This is notably lower than the pKa of unsubstituted benzylamine (approximately 9.34), representing a decrease of ~0.85 pKa units, which corresponds to an approximately 7-fold reduction in basicity [1].
| Evidence Dimension | Amine Basicity (pKa) |
|---|---|
| Target Compound Data | pKa predicted: 8.49 ± 0.10 (based on 3,4,5-trifluorobenzylamine core) |
| Comparator Or Baseline | Benzylamine (unsubstituted): pKa ≈ 9.34 |
| Quantified Difference | ΔpKa ≈ -0.85; ~7-fold lower basicity |
| Conditions | Predicted values; comparative pKa of benzylamine from standard reference data |
Why This Matters
Reduced amine basicity alters nucleophilicity in coupling reactions and affects protonation state at physiological pH, which is critical for designing compounds with specific ADME properties.
- [1] PubChem. Benzylamine. Compound Summary. pKa Data. View Source
